Cas no 1160945-76-5 ((2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid)

• Product Name: (2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid
• CAS No: 1160945-76-5
• MF: C₉H₁₃F₄NO₃
• MW: 259.198036909103
• CID: 6103966
• PubChem ID: 68525090
• Update Time: 2025-06-15

(2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol; trifluoroacetic acid
• BTWUJCHMMRDPNQ-UHDJGPCESA-N
• SCHEMBL3137097
• 1160945-76-5
• EN300-7430960
• (2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid

• Inchi： 1S/C7H12FNO.C2HF3O2/c8-7(5-10)6-2-1-3-9-4-6;3-2(4,5)1(6)7/h9-10H,1-5H2;(H,6,7)/b7-6+;
• InChI Key： BTWUJCHMMRDPNQ-UHDJGPCESA-N
• SMILES： F/C(/CO)=C1/CNCCC/1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 259.08315592g/mol
• Monoisotopic Mass: 259.08315592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on (2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid

Introduction to Compound with CAS No. 1160945-76-5 and Product Name: (2E)-2-Fluoro-2-piperidin-3-ylideneethanol; 2,2,2-trifluoroacetic acid

The compound with the CAS number 1160945-76-5 and the product name (2E)-2-Fluoro-2-piperidin-3-ylideneethanol; 2,2,2-trifluoroacetic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluoro group and a piperidine ring in its molecular structure contributes to its distinct reactivity and binding characteristics, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorine atoms. Fluorinated molecules are highly sought after due to their ability to enhance metabolic stability, improve binding affinity, and increase bioavailability. The compound in question, featuring a fluoro group at the 2-position of the ethanol moiety, exemplifies this trend. Its integration into drug candidates has shown promising results in preclinical studies, particularly in the modulation of enzyme activity and receptor interaction.

The piperidine ring present in the compound is another key feature that contributes to its pharmacological potential. Piperidine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, antiviral treatments, and anticancer therapies. The specific arrangement of atoms within this ring system allows for selective interactions with biological targets, thereby enhancing the compound's efficacy. This structural motif has been extensively studied and optimized in drug discovery pipelines, underscoring its importance in modern medicinal chemistry.

One of the most compelling aspects of this compound is its dual functionality, combining both an alcohol group and a trifluoroacetic acid moiety. The alcohol group provides a site for hydrogen bonding interactions, which are crucial for establishing molecular recognition with biological targets. Meanwhile, the trifluoroacetic acid component introduces additional electronic properties that can influence the compound's solubility and pharmacokinetic behavior. This combination of features makes it an intriguing candidate for further development into a lead compound for new therapeutic agents.

Recent research has highlighted the compound's potential in addressing neurological disorders. Studies have demonstrated that fluorinated piperidine derivatives can exhibit neuroprotective properties by modulating neurotransmitter receptors and reducing oxidative stress. The specific stereochemistry of (2E)-2-Fluoro-2-piperidin-3-ylideneethanol is particularly noteworthy, as it may contribute to enhanced selectivity and reduced side effects compared to its enantiomers or racemic mixtures. This stereochemical specificity is often a critical factor in drug development, as it can significantly impact the compound's therapeutic profile.

The role of fluorine atoms in enhancing metabolic stability has been extensively documented. In many cases, fluorine substitution can prevent rapid degradation by enzymes such as cytochrome P450 oxidases. This stability is particularly important for drugs that require prolonged circulation times to achieve their desired effect. The presence of a fluoro group in this compound may thus contribute to improved pharmacokinetics, allowing for more efficient delivery to target sites.

Moreover, the compound's structure suggests potential applications in antiviral therapies. Fluorinated molecules have been successfully incorporated into antiviral agents due to their ability to disrupt viral replication cycles or inhibit viral entry into host cells. The combination of a piperidine ring and a fluoro substituent may provide unique interactions with viral proteins or enzymes, offering a new avenue for antiviral drug development.

In conclusion, the compound with CAS number 1160945-76-5 and product name (2E)-2-Fluoro-2-piperidin-3-ylideneethanol; 2,2,2-trifluoroacetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of both a fluoro group and a piperidine ring, make it an attractive molecule for developing new therapeutic agents. Ongoing studies continue to uncover its potential applications in treating neurological disorders, enhancing metabolic stability, and developing antiviral treatments. As research progresses, this compound is poised to play a significant role in advancing drug discovery efforts across multiple therapeutic areas.